RH01687 β Cell Protective Activity Versus Optimized Quinazoline Analog 9c in INS-1 Cells
RH01687 demonstrates measurable β cell protective activity in INS-1 rat insulinoma cells under tunicamycin-induced ER stress, though its maximal protective concentration is 6-fold higher than that of the optimized 2,4-diaminoquinazoline lead compound 9c [1]. This establishes RH01687 as an early-stage probe compound with distinct structural scaffold and potency characteristics relative to later-generation optimized leads.
| Evidence Dimension | Concentration for maximal β cell protective activity in INS-1 cells |
|---|---|
| Target Compound Data | 30 µM |
| Comparator Or Baseline | Compound 9c (2,4-diaminoquinazoline derivative): 5 µM |
| Quantified Difference | 6-fold higher concentration required |
| Conditions | INS-1 rat insulinoma cells treated with 0.1 µg/mL tunicamycin (Tm) for 72 h; viability measured by CellTiter-Glo assay |
Why This Matters
This quantifies the relative potency gap between the early hit RH01687 and a subsequent structurally optimized lead, informing procurement decisions for studies requiring either a reference control (RH01687) or a more potent tool (9c).
- [1] Duan H, Lee JW, Moon SW, Arora D, Li Y, Lim HY, Wang W. Discovery, Synthesis and Evaluation of 2,4-Diaminoquinazolines as a Novel Class of Pancreatic β Cell-Protective Agents against Endoplasmic Reticulum (ER) Stress. J Med Chem. 2016 Aug 23;59(17):7783-800. Figure 2B. View Source
